Cas no 438220-94-1 (5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carbaldehyde)

• Product Name: 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carbaldehyde
• CAS No: 438220-94-1
• MF: C₁₃H₉F₃O₃
• MW: 270.203974485397
• MDL: MFCD02253743
• CID: 2857498
• PubChem ID: 3603021
• Update Time: 2025-04-21

5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((3-(trifluoromethyl)phenoxy)methyl)furan-2-carbaldehyde
• 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carbaldehyde
• 5-[[3-(TRIFLUOROMETHYL)PHENOXY]METHYL]-2-FURALDEHYDE
• BBL038336
• 438220-94-1
• GMYVPUMUYINXJH-UHFFFAOYSA-N
• 5-[[3-(Trifluoromethyl)phenoxy]methyl]-2-furancarboxaldehyde
• 5-([3-(Trifluoromethyl)phenoxy]methyl)-2-furaldehyde
• DTXSID801183790
• 5-[3-(trifluoromethyl)phenoxymethyl]furan-2-carbaldehyde
• H21267
• AK-968/41170052
• STK301755
• 5-[[3-(trifluoromethyl)phenoxy]methyl]furan-2-carbaldehyde
• MFCD02253743
• EN300-227753
• ALBB-001123
• CS-0215183
• Z275128432
• LS-01116
• 5-{[3-(trifluoromethyl)phenoxy]methyl}-2-furaldehyde
• AKOS000304282
• 5-((3-(Trifluoromethyl)phenoxy)methyl)-2-furancarboxaldehyde

• MDL： MFCD02253743
• Inchi： 1S/C13H9F3O3/c14-13(15,16)9-2-1-3-10(6-9)18-8-12-5-4-11(7-17)19-12/h1-7H,8H2
• InChI Key： GMYVPUMUYINXJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC1=CC=C(C=O)O1)(F)F

Computed Properties

• Exact Mass: 270.05037863Da
• Monoisotopic Mass: 270.05037863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes